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Compound of Interest

Compound Name: 1-Bromoheptane

Cat. No.: B155011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-bromoheptane (CAS

No. 629-04-9), a key intermediate in organic synthesis. Adherence to these guidelines is crucial

for ensuring a safe laboratory environment.

Hazard Identification and Classification
1-Bromoheptane is classified as a flammable liquid and vapor.[1][2][3][4][5][6] It can cause

skin and eye irritation, and inhalation may lead to respiratory tract irritation.[1][4][7][8][9] Vapors

may cause dizziness or suffocation.[1][9] The toxicological properties of this substance have

not been fully investigated, warranting cautious handling.[1]

GHS Classification:

Flammable liquids (Category 3)[2][3][5]

Skin irritation (Category 2)[3][4]

Serious eye irritation (Category 2)[3][4]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[4][10]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 1-bromoheptane is essential for its

safe handling and storage.

Property Value References

Molecular Formula C₇H₁₅Br [2][4]

Molecular Weight 179.10 g/mol [2][3][4]

Appearance
Colorless to slightly yellow

liquid
[1][11][12]

Boiling Point 180 °C (356 °F) at 760 mmHg [4][10][12][13][14]

Melting Point -58 °C (-72.4 °F) [4][10][12][13][14]

Flash Point 60 °C (140 °F) [1][9][10][14]

Density 1.14 g/mL at 25 °C [13]

Vapor Density 6.18 (Air = 1.0) [2]

Solubility
Insoluble in water. Soluble in

common organic solvents.
[10][11]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 1-bromoheptane to prevent

exposure.
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Required Personal Protective Equipment

Chemical Safety Goggles
(EN 166 or OSHA 29 CFR 1910.133)

Chemical Resistant Gloves
(Inspect before use)

Flame Retardant Lab Coat
or Impervious Clothing

Respirator (if ventilation is inadequate)
(NIOSH/MSHA approved)

Researcher

Eye Protection

Hand Protection

Body Protection

Respiratory Protection
(as needed)

Click to download full resolution via product page

Caption: Recommended PPE for handling 1-bromoheptane.

Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Ground and bond containers when transferring material to prevent static discharge.[1]

Use non-sparking tools and explosion-proof equipment.[1][4]

Avoid contact with skin, eyes, and clothing.[1][9]

Do not breathe vapors or mist.[1][9]
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Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly closed.[1][2]

Store away from heat, sparks, open flames, and other ignition sources.[1][2][5][15]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[2][5][15]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize hazards.
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Spill Detected

Evacuate unnecessary personnel

Ensure adequate ventilation

Remove all ignition sources

Wear appropriate PPE

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
suitable, closed container using

spark-proof tools

Dispose of waste according to
local regulations

Decontaminate the spill area

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a 1-bromoheptane spill.
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Experimental Protocol for Spill Neutralization:

Evacuation and Ventilation: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated to disperse vapors.[2][15]

Control Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1][2][4][15]

Personal Protection: Don appropriate PPE, including chemical-resistant gloves, safety

goggles, a lab coat, and a respirator if ventilation is inadequate.[1][2]

Containment: For small spills, absorb the liquid with an inert material like vermiculite, dry

sand, or earth.[1] Do not use combustible materials.

Collection: Using non-sparking tools, carefully collect the absorbed material and place it into

a suitable, labeled, and closed container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly with soap and water.[2]

Disposal: Dispose of the waste material in accordance with all applicable federal, state, and

local regulations.[2][16]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Experimental Protocols for First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1][15]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes.[1][2] Seek medical attention if irritation develops or persists.[1]

[2]

Inhalation: Remove the individual from the exposure area to fresh air immediately.[1][2] If the

person is not breathing, give artificial respiration. If breathing is difficult, administer oxygen.

[1] Seek immediate medical attention.[1][2]
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Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, give 2-4 cupfuls

of milk or water.[1] Never give anything by mouth to an unconscious person.[1][2] Seek

immediate medical attention.[1][2]

Fire-Fighting Measures
1-Bromoheptane is a flammable liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.[1][9]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4][5][15] For large fires, use water spray, fog, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[15]

Specific Hazards: During a fire, irritating and toxic gases may be generated, including carbon

monoxide, carbon dioxide, and hydrogen bromide.[1][2] Containers may explode when

heated.[1][4]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent).

[1][2][4]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[10] Dispose of 1-bromoheptane and its containers in accordance with local,

regional, and national regulations.[2][10][16] It is recommended to use a licensed professional

waste disposal service.[2][16]

Toxicological Information
The toxicological properties of 1-bromoheptane have not been fully investigated.[1] Limited

data is available:

Acute Toxicity:

LD50 Intraperitoneal (mouse): 2,440 mg/kg[2]
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LC50 Inhalation (mouse): 12,000 mg/m³/2H[1][3]

Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[1] It is not identified as a

probable, possible, or confirmed human carcinogen by IARC.[2][16]

This document is intended as a guide and does not purport to be all-inclusive. Always refer to

the most current Safety Data Sheet (SDS) for 1-bromoheptane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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